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Compound of Interest

Compound Name: 7-lodohept-1-yne

Cat. No.: B3194930

Essential Safety and Handling Guide for 7-lodohept-
1-yne

Disclaimer: No specific Safety Data Sheet (SDS) for 7-lodohept-1-yne was located. The
following guidance is based on the safety data of structurally similar compounds, including
other terminal alkynes and haloalkanes. Researchers should handle this chemical with caution
and perform a thorough risk assessment before use.

This guide provides crucial safety and logistical information for handling 7-lodohept-1-yne,
tailored for researchers, scientists, and drug development professionals. The following
procedures are designed to ensure laboratory safety and proper management of this chemical.

Hazard Identification and Classification

Based on analogous compounds like 7-Chlorohept-1-yne and 7-Bromohept-1-yne, 7-lodohept-
1-yne is anticipated to be a flammable liquid that may cause skin, eye, and respiratory irritation.

[11[2][3]
Anticipated GHS Hazard Statements:
e H226: Flammable liquid and vapor.[1]

e H315: Causes skin irritation.[1]
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e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

To ensure personal safety when handling 7-lodohept-1-yne, the following personal protective

equipment is mandatory.

Protection Type

Required PPE

Material/Standard

Rationale

Eye and Face

Protection

Chemical splash
goggles and a face
shield

Goggles should
provide a tight seal

around the eyes.

To protect against
splashes and vapors
that can cause serious

eye irritation.

Hand Protection

Chemical-resistant

gloves

Nitrile or neoprene
gloves are
recommended.
Always inspect gloves
for tears or punctures

before use.

To prevent skin
contact which can

cause irritation.

Body Protection

Flame-resistant lab

coat

A lab coat made of
flame-resistant
material is essential
due to the anticipated
flammability of the

compound.

To protect the body
from splashes and fire

hazards.

Respiratory Protection

Use in a certified

chemical fume hood.

A full-face respirator
may be necessary if
exposure limits are
exceeded or if
irritation is

experienced.

To protect against the
inhalation of vapors,
which may cause

respiratory irritation.

Quantitative Data Summary
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The following table summarizes key quantitative data for 7-lodohept-1-yne and a structurally
related compound, 1-lodoheptane, for reference.

Property Value (7-lodohept-1-yne) Value (1-lodoheptane)

Molecular Formula C7Hual C7H1sl

Molecular Weight 222.07 g/mol 226.09 g/mol

Appearance Not available (likely a liquid) Light orange liquid

Boiling Point Not available 204°C1399.2°F @ 760
mmHg

Flash Point Not available 78°C/172.4 °F

Density Not available 1.370 g/cm3

CAS Number 54573-13-6 4282-40-0

Operational and Disposal Plans
Handling and Storage

Proper handling and storage are vital to maintaining the integrity and safety of 7-lodohept-1-
yne.

Procedure:

e Handle in a well-ventilated area, preferably a certified chemical fume hood.

¢ Use non-sparking tools and explosion-proof equipment.

e Avoid contact with skin, eyes, and clothing.

e Ground and bond containers and receiving equipment to prevent static discharges.
» Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Keep away from heat, sparks, open flames, and other ignition sources.
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» Protect from direct sunlight and light-sensitive.

e Incompatible with strong oxidizing agents and strong bases.

First Aid Measures

Exposure Route First Aid Procedure

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If you

Inhalation
feel unwell, call a POISON CENTER or
doctor/physician.
Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Do NOT induce vomiting. Immediately call a

Ingestion
POISON CENTER or doctor.

Spill and Disposal Plan

In the event of a spill, evacuate the area and use a spill kit with an absorbent material
compatible with flammable liquids. Prevent the spill from entering drains.

All waste containing 7-lodohept-1-yne must be collected in a designated, properly labeled, and
sealed container for hazardous waste. As a halogenated organic compound, it must be
disposed of as halogenated organic waste and should not be mixed with non-halogenated
waste. Follow all local, state, and federal regulations for the disposal of flammable and
hazardous chemical waste.

Visual Workflow for Safe Handling

The following diagram illustrates the standard workflow for the safe handling of 7-lodohept-1-
yne, from preparation to disposal.
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Workflow for Safe Handling of 7-lodohept-1-yne
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Caption: Workflow for Safe Handling of 7-lodohept-1-yne
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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